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Compound of Interest

Compound Name: Tetrabromophenolphthalein

CAS No.: 76-62-0

Cat. No.: B1204405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and core scientific principles of

tetrabromophenolphthalein, a significant derivative of the well-known indicator

phenolphthalein. This document provides a comprehensive overview for researchers,

scientists, and drug development professionals, detailing its synthesis, physicochemical

properties, and key applications.

Introduction: From Phenolphthalein to its
Brominated Analogue
Tetrabromophenolphthalein, systematically named 3,3',5,5'-tetrabromophenolphthalein, is

a halogenated derivative of phenolphthalein. Its discovery and development are intrinsically

linked to the rich history of synthetic dyes and indicators that emerged from the burgeoning

chemical industry of the late 19th and early 20th centuries. While phenolphthalein, first

synthesized in 1871 by Adolf von Baeyer, gained widespread use as a pH indicator, the

introduction of bromine atoms onto the phenol rings of the molecule significantly altered its
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indicator properties, leading to the creation of a new compound with distinct characteristics and

applications.

The primary utility of tetrabromophenolphthalein lies in its function as a pH indicator,

exhibiting a color change at a different pH range compared to its parent compound. This has

made it a valuable tool in various analytical and diagnostic procedures. Furthermore, its ethyl

ester derivative, tetrabromophenolphthalein ethyl ester (TBPE), has found extensive use as

a sensitive chromogenic substrate for detecting esterase activity.

A Legacy of Color: The History of Discovery and
Development
The journey to tetrabromophenolphthalein begins with the synthesis of phenolphthalein in

1871 by German chemist Adolf von Baeyer.[1][2][3] Von Baeyer's work with phthalein dyes was

part of a broader movement in the 19th century focused on the creation of synthetic dyes from

coal tar derivatives.[3]

The first documented synthesis of tetrabromophenolphthalein itself is attributed to Blicke and

his collaborators in a 1932 publication in the Journal of the American Chemical Society.[4] Their

method involved the direct bromination of phenolphthalein.[4] This discovery was not a

singular, isolated event but rather a logical progression in the field of synthetic chemistry, where

known organic compounds were systematically modified to explore new properties and

functionalities.

Following its initial synthesis, tetrabromophenolphthalein and its derivatives were further

investigated for various applications. A significant development was the synthesis of its ethyl

ester (TBPE), first described by Davis and Schuhmann in 1947. This derivative proved to be a

highly sensitive chromogenic substrate, undergoing a dramatic color change upon enzymatic

hydrolysis by esterases. This property has made it an invaluable tool in biochemical research

and for the development of diagnostic assays.[5] Over the years, tetrabromophenolphthalein
and its esters have been utilized in diverse fields, from analytical chemistry and clinical

diagnostics to the development of chemical agent detectors.[5]

Physicochemical Properties and Quantitative Data
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The introduction of four bromine atoms to the phenolphthalein structure imparts distinct

physicochemical properties. The following table summarizes key quantitative data for

tetrabromophenolphthalein and its ethyl ester.

Property
Tetrabromophenolphthalei
n

Tetrabromophenolphthalei
n Ethyl Ester (TBPE)

CAS Number 76-62-0[4] 1176-74-5[6]

Molecular Formula C₂₀H₁₀Br₄O₄[4] C₂₂H₁₄Br₄O₄[6]

Molecular Weight 633.91 g/mol [4] 661.96 g/mol

pKa 6.20 (at 25°C)[7]
6.1 (in plasticized PVC

membrane)[8]

pH Indicator Range
pH 7.6 (Colorless) to pH 9.4

(Violet)[7]
pH 3.0 - 4.2 (Yellow to Blue)[5]

Melting Point 295-297 °C (decomposes)[4] 208.0–213.0 °C[9]

Solubility

Practically insoluble in water;

soluble in ethanol and ether.[4]

[7]

Soluble in water.

Experimental Protocol: Synthesis of
Tetrabromophenolphthalein
The following is a detailed experimental protocol for the synthesis of

tetrabromophenolphthalein, adapted from established methods.[2] This procedure involves

two main stages: the preparation of the brominating agent (sodium hypobromite) and the

subsequent bromination of phenolphthalein.

Materials and Reagents
Phenolphthalein

Sodium hydroxide (NaOH)

Bromine (Br₂)
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Hydrobromic acid (HBr) solution (20%)

Deionized water

Ice

Equipment
Reaction vessel (e.g., a three-necked round-bottom flask)

Stirring apparatus (magnetic stirrer or overhead stirrer)

Dropping funnel

Thermometer

Cooling bath (ice-water bath)

Filtration apparatus (Büchner funnel and flask)

Drying oven

Procedure
Step 1: Preparation of Sodium Hypobromite Solution

In a suitable reaction vessel, dissolve a specific amount of sodium hydroxide in deionized

water.

Cool the sodium hydroxide solution to below 10 °C using an ice-water bath.

While maintaining the temperature below 10 °C and stirring vigorously, slowly add bromine to

the cooled sodium hydroxide solution. The addition should be controlled to prevent a

significant rise in temperature.

Continue stirring for a short period after the addition is complete to ensure the formation of a

homogenous sodium hypobromite solution.

Step 2: Bromination of Phenolphthalein
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In a separate vessel, dissolve phenolphthalein and an additional portion of sodium hydroxide

in water.

Cool this solution to below 10 °C in an ice-water bath.

While stirring, slowly add the previously prepared sodium hypobromite solution to the

phenolphthalein solution. Maintain the reaction temperature below 10 °C throughout the

addition.

After the addition is complete, allow the reaction mixture to stand for 4-6 hours, continuing to

maintain a low temperature.

Following the standing period, neutralize the reaction mixture with a 20% hydrobromic acid

solution until the pH reaches 1-2. This will cause the precipitation of

tetrabromophenolphthalein.

Allow the mixture to stand for an additional 6 hours to ensure complete precipitation.

Collect the crystalline product by filtration, wash it with water, and dry it to obtain the crude

tetrabromophenolphthalein.

Step 3: Refinement (Optional)

The crude product can be further purified by dissolving it in a dilute sodium hydroxide

solution and filtering to remove any insoluble impurities.

The filtrate is then neutralized with dilute hydrochloric acid to a pH of 1-2 to re-precipitate the

tetrabromophenolphthalein.

The purified product is collected by filtration, washed with pure water, and dried at 60-70 °C.

Visualizing the Synthesis: A Workflow Diagram
The following diagram illustrates the key stages in the synthesis of

tetrabromophenolphthalein.
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Step 1: Preparation of Sodium Hypobromite

Step 2: Bromination of Phenolphthalein

Step 3: Refinement

Sodium Hydroxide Solution

Sodium Hypobromite Solution  < 10°C

Bromine

Sodium Hypobromite Solution

Phenolphthalein Solution Reaction Mixture

  < 10°C

Crude Tetrabromophenolphthalein
  Neutralization (pH 1-2)

Hydrobromic Acid

Crude Product Dissolved in NaOH

Filtered Solution

  Filtration

Purified Tetrabromophenolphthalein
  Neutralization (pH 1-2)

Hydrochloric Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of Tetrabromophenolphthalein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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